Cas no 903250-78-2 (2-nitro-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide)

• Product Name: 2-nitro-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide
• CAS No: 903250-78-2
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 5493741
• Update Time: 2025-07-16

2-nitro-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• INKFZTMGGMBKTQ-UHFFFAOYSA-N
• 2-nitro-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide

• Inchi： 1S/C19H17N3O4/c23-17-8-7-13-11-14(10-12-4-3-9-21(17)18(12)13)20-19(24)15-5-1-2-6-16(15)22(25)26/h1-2,5-6,10-11H,3-4,7-9H2,(H,20,24)
• InChI Key： INKFZTMGGMBKTQ-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C2=C([H])C(=C([H])C3C([H])([H])C([H])([H])C([H])([H])N1C=32)N([H])C(C1=C([H])C([H])=C([H])C([H])=C1[N+](=O)[O-])=O

Additional information on 2-nitro-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide

Comprehensive Analysis of 2-nitro-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzamide (CAS 903250-78-2): Properties, Applications, and Research Insights

The compound 2-nitro-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzamide (CAS 903250-78-2) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique azatricyclic core and nitrobenzamide functional group make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In the context of modern drug design, the tricyclic scaffold of this compound offers a versatile platform for structure-activity relationship (SAR) studies. The presence of the nitro group at the 2-position of the benzamide moiety introduces both electronic and steric effects that influence binding affinity. Computational chemistry studies suggest this molecule may exhibit selective protein interactions, a hot topic in AI-driven drug discovery platforms. These properties make CAS 903250-78-2 relevant to discussions about fragment-based drug design and allosteric modulation – frequently searched terms in medicinal chemistry forums.

The synthetic route to 2-nitro-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzamide typically involves multi-step organic transformations, including cyclization reactions and amide coupling strategies. Recent publications highlight innovative approaches using flow chemistry techniques to improve yield and purity – a trending topic in green chemistry optimization. Analytical characterization via LC-MS and NMR spectroscopy confirms the structural integrity of this compound, addressing common questions about compound validation in research publications.

From a pharmaceutical perspective, the azatricyclic benzamide framework shows promise in addressing current challenges in CNS drug development and neurodegenerative disease research. Its molecular properties suggest potential blood-brain barrier permeability, making it a candidate for neuroprotective agent studies. These applications connect with growing public interest in brain health supplements and cognitive enhancers, though rigorous clinical validation would be required for any therapeutic use.

Material scientists have also examined derivatives of CAS 903250-78-2 for their photophysical properties, particularly in organic electronic applications. The conjugated system within the tricyclic structure may enable interesting charge transport characteristics, relevant to OLED technology development. This interdisciplinary potential makes the compound a frequent subject in high-impact factor journals covering both medicinal chemistry and materials science.

Quality control protocols for 2-nitro-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzamide emphasize HPLC purity standards and residual solvent analysis, addressing industry concerns about compound reproducibility. Stability studies under various storage conditions provide practical data for laboratory handling – information highly sought after in research chemical databases and supplier catalogs.

Emerging research directions explore the metabolic stability and in vitro ADME profiles of related azatricyclic compounds, with CAS 903250-78-2 serving as an important reference structure. These investigations align with pharmaceutical industry priorities around drug-likeness prediction and lead optimization – topics generating substantial discussion in computational ADME webinars and conferences.

The crystallographic analysis of this compound reveals interesting molecular packing patterns that contribute to its physicochemical properties. Such structural insights are valuable for polymorph screening in pharmaceutical development, connecting to current industry focus on crystal engineering strategies. These aspects make the compound relevant to searches about solid-state chemistry and pharmaceutical formulation challenges.

In summary, 2-nitro-N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}benzamide represents a fascinating case study in modern chemical research. Its multifaceted applications span from medicinal chemistry to advanced materials, addressing numerous contemporary scientific questions while offering numerous possibilities for future investigation and development.